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Abstract
Broflanilide is a novel meta-diamide insecticide (IRAC Group 30) with a unique mode of

action, offering a promising tool for managing resistant insect pests. This technical guide

provides a comprehensive overview of the toxicological profile of broflanilide in invertebrates.

It details its mechanism of action as a non-competitive antagonist of the RDL γ-aminobutyric

acid (GABA) receptor, presents quantitative toxicity data for a range of target and non-target

species, outlines detailed experimental protocols for key toxicological assays, and describes its

metabolic activation and potential detoxification pathways. The information herein is intended to

serve as a critical resource for researchers and professionals engaged in the study and

development of insecticides and the assessment of their environmental impact.

Mechanism of Action
Broflanilide itself is a pro-insecticide that undergoes metabolic activation within the

invertebrate to its active form, desmethyl-broflanilide.[1][2] This active metabolite functions as

a potent non-competitive antagonist of the insect's 'Resistant to Dieldrin' (RDL) γ-aminobutyric

acid (GABA) receptor, which is a ligand-gated chloride ion channel.[1][2]

Unlike conventional GABA receptor antagonists like fipronil, desmethyl-broflanilide binds to a

distinct allosteric site within the receptor complex.[2] This binding blocks the inhibitory

neurotransmission mediated by GABA, leading to hyperexcitation of the central nervous
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system, resulting in convulsions, paralysis, and ultimately, the death of the insect.[2] This novel

mode of action means that broflanilide does not exhibit cross-resistance with existing

insecticides such as cyclodienes and fipronil, making it effective against pests that have

developed resistance to these older chemistries.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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